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Compound of Interest

Compound Name: BRD2879

Cat. No.: B13441669 Get Quote

Essential Safety and Handling Guide for
BRD2879
IMMEDIATE SAFETY AND LOGISTICAL INFORMATION FOR RESEARCH

PROFESSIONALS

This document provides crucial safety protocols and operational guidance for the handling and

disposal of BRD2879, a potent and selective inhibitor of the IDH1-R132H mutant. The

information herein is intended for researchers, scientists, and drug development professionals.

Given that a comprehensive Safety Data Sheet (SDS) for BRD2879 is not readily available, this

guide is based on general best practices for handling novel, potent small molecule inhibitors

and should be supplemented by a thorough risk assessment conducted by the user within their

specific laboratory environment.

Quantitative Data Summary
The following table summarizes the available quantitative data for BRD2879. Due to the limited

publicly available safety data, researchers should handle this compound with a high degree of

caution, treating it as potentially hazardous.
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Property Value Notes

Chemical Formula C₃₀H₃₈FN₃O₅S

Molecular Weight 571.71 g/mol

CAS Number 1304750-47-7

Appearance Solid powder
Assume a crystalline or

amorphous solid.

IC₅₀ (IDH1-R132H) 50 nM
Potent inhibitor; handle with

care to avoid exposure.

Storage Temperature Powder: -20°C
Refer to supplier's instructions

for long-term stability.

Solubility Soluble in DMSO
Prepare stock solutions in a

fume hood.

Toxicity Data (LD₅₀/LC₅₀) Not available
Treat as a potent, potentially

toxic compound.

Occupational Exposure Limit

(OEL)
Not established    

Minimize exposure through

engineering controls and PPE.

Experimental Protocol for Safe Handling of
BRD2879
This step-by-step protocol outlines the essential procedures for safely handling BRD2879 from

receipt to disposal.

1. Personal Protective Equipment (PPE)

A minimum level of PPE is mandatory when handling BRD2879 in any form (solid or in

solution).

Gloves: Nitrile or other chemically resistant gloves. Double-gloving is recommended.

Eye Protection: Safety glasses with side shields or chemical splash goggles.
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Lab Coat: A standard laboratory coat. A disposable gown is recommended when handling

larger quantities.

Respiratory Protection: A NIOSH-approved respirator (e.g., N95 or higher) is recommended

when handling the solid powder outside of a certified chemical fume hood.

2. Engineering Controls

Chemical Fume Hood: All handling of the solid compound and preparation of stock solutions

must be performed in a certified chemical fume hood to minimize inhalation exposure.

Ventilation: Ensure adequate general laboratory ventilation.

3. Receipt and Storage

Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store the compound in its original, tightly sealed container in a designated, secure,

and well-ventilated location at -20°C.

Labeling: Ensure the container is clearly labeled with the compound name, CAS number,

and appropriate hazard warnings.

4. Preparation of Stock Solutions

Work Area: Perform all weighing and solution preparation inside a chemical fume hood.

Weighing: Use a dedicated, clean spatula and weigh the desired amount of BRD2879 onto

weighing paper or directly into a tared vial.

Dissolving: Add the appropriate volume of dimethyl sulfoxide (DMSO) to the vial to achieve

the desired stock concentration. Cap the vial and vortex or sonicate until the solid is

completely dissolved.

Aliquoting: Aliquot the stock solution into smaller, clearly labeled vials for single-use to avoid

repeated freeze-thaw cycles.

5. Handling During Experiments
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Dilutions: Prepare working dilutions from the stock solution in a fume hood or on the bench

using appropriate PPE.

Spills: In the event of a small spill, absorb the material with an inert absorbent (e.g.,

vermiculite, sand, or commercial spill pillows). Clean the area with a suitable solvent (e.g.,

ethanol) and dispose of all contaminated materials as hazardous waste. For larger spills,

evacuate the area and follow your institution's emergency procedures.

Operational and Disposal Plan
A clear plan for the disposal of BRD2879 and associated waste is critical for maintaining a safe

laboratory environment.

1. Waste Segregation

Solid Waste: All disposable materials that have come into contact with BRD2879 (e.g.,

gloves, weighing paper, pipette tips, vials) should be collected in a dedicated, clearly labeled

hazardous waste container.

Liquid Waste: Unused or waste solutions of BRD2879 should be collected in a separate,

sealed, and clearly labeled hazardous liquid waste container. Do not mix with other chemical

waste streams unless compatibility has been confirmed.

2. Disposal Procedure

Regulatory Compliance: All waste must be disposed of in accordance with local, state, and

federal regulations for hazardous chemical waste.

Waste Pickup: Arrange for the disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Documentation: Maintain accurate records of the waste generated and its disposal.

Mandatory Visualizations
Safe Handling and Disposal Workflow for BRD2879

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b13441669?utm_src=pdf-body
https://www.benchchem.com/product/b13441669?utm_src=pdf-body
https://www.benchchem.com/product/b13441669?utm_src=pdf-body
https://www.benchchem.com/product/b13441669?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13441669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experimental Handling

Waste Management & Disposal

Receipt & Inspection

Secure Storage (-20°C)

Weighing in Fume Hood

Dissolving in DMSO

Wear Full PPE

Prepare Working Dilutions

Conduct Experiment

Segregate Solid Waste Segregate Liquid Waste

Dispose via EHS

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13441669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mutant IDH1 (R132H)

2-Hydroxyglutarate (Oncometabolite)

Catalyzes

Alpha-ketoglutarate

Epigenetic Dysregulation

BRD2879

Inhibits

Block in Cell Differentiation

Click to download full resolution via product page

To cite this document: BenchChem. [Personal protective equipment for handling BRD2879].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13441669#personal-protective-equipment-for-
handling-brd2879]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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